Cas no 1692720-82-3 (1-(3-Bromo-2,5-dichloro-6-hydroxyphenyl)butan-1-one)

• Product Name: 1-(3-Bromo-2,5-dichloro-6-hydroxyphenyl)butan-1-one
• CAS No: 1692720-82-3
• MF: C₁₀H₉BrCl₂O₂
• MW: 311.987260580063
• CID: 5706341
• PubChem ID: 107657791
• Update Time: 2025-05-20

1-(3-Bromo-2,5-dichloro-6-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1276783
• 1-(3-Bromo-2,5-dichloro-6-hydroxyphenyl)butan-1-one
• 1692720-82-3
• 1-Butanone, 1-(3-bromo-2,5-dichloro-6-hydroxyphenyl)-

• Inchi： 1S/C10H9BrCl2O2/c1-2-3-7(14)8-9(13)5(11)4-6(12)10(8)15/h4,15H,2-3H2,1H3
• InChI Key： HNQPXHKGOKWYEW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1Cl)C(CCC)=O)O)Cl

Computed Properties

• Exact Mass: 309.91630g/mol
• Monoisotopic Mass: 309.91630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.620±0.06 g/cm3(Predicted)
• Boiling Point: 338.5±42.0 °C(Predicted)
• pka: 4.89±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Bromo-2,5-dichloro-6-hydroxyphenyl)butan-1-one

1-(3-Bromo-2,5-Dichloro-6-Hydroxyphenyl)Butan-1-One: A Comprehensive Overview

1-(3-Bromo-2,5-Dichloro-6-Hydroxyphenyl)Butan-1-One (CAS No. 1692720-82-3) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 3-position, chlorine atoms at the 2 and 5 positions, a hydroxyl group at the 6-position, and a butanone moiety attached to the aromatic ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of 1-(3-Bromo-2,5-Dichloro-6-Hydroxyphenyl)Butan-1-One involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient syntheses of this compound, leveraging techniques such as microwave-assisted synthesis and continuous flow chemistry. These methods not only enhance productivity but also reduce environmental impact by minimizing solvent usage and waste generation.

One of the most notable applications of 1-(3-Bromo-2,5-Dichloro-6-Hydroxyphenyl)Butan-1-One is in the development of novel drug candidates targeting various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising lead for developing treatments for chronic inflammatory conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its use in anticancer therapies.

In the realm of agrochemicals, 1-(3-Bromo-2,5-Dichloro-6-Hydroxyphenyl)Butan-1-One has demonstrated potential as a bioactive compound with pest-repellent properties. Research conducted in collaboration with agricultural scientists has revealed that this compound can effectively deter common agricultural pests without causing harm to non-target organisms or the environment. This dual functionality underscores its versatility across multiple industries.

From a materials science perspective, 1-(3-Bromo-2,5-Dichloro-6-Hydroxyphenyl)Butan-1-One serves as a valuable building block for constructing advanced polymers and nanomaterials. Its ability to undergo various polymerization reactions under mild conditions has facilitated the development of high-performance materials with tailored mechanical and thermal properties. These materials find applications in electronics, aerospace, and renewable energy technologies.

Recent studies have also explored the environmental fate and toxicity of 1-(3-Bromo-2,5-Dichloro-6-Hydroxyphenyl)Butan-1-One, addressing concerns related to its potential impact on ecosystems. Findings indicate that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. Furthermore, toxicological assessments have shown that it poses minimal risk to aquatic life when used within recommended application limits.

In conclusion, 1-(3-Bromo-2,5-Dichloro-6-Hydroxyphenyl)Butan-1-One (CAS No. 1692720-82-3) stands out as a versatile and multifunctional compound with wide-ranging applications across diverse industries. Its unique chemical structure enables it to serve as a key intermediate in drug discovery, an effective agrochemical agent, and a valuable component in advanced materials development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations across various scientific domains.